(6R,S)-5,6,7,8-Tetrahydrofolic Acid (hydrochloride)
(6R,S)-5,6,7,8-Tetrahydrofolic Acid (hydrochloride)
(6R,S)-5,6,7,8-Tetrahydrofolic acid (THFA), the reduced form of folic acid, serves as a cofactor in methyltransferase reactions and is the major one-carbon carrier in one carbon metabolism. Its metabolites participate in the synthesis of thymidine for incorporation into DNA or the synthesis of purines, as well as in the formation of methionine, which can be converted to the ubiquitous methyl donor, S-adenosylmethionine. THFA has also been used to study the activation of metabolite-binding riboswitches.
Brand Name:
Vulcanchem
CAS No.:
150731-85-4
VCID:
VC0162765
InChI:
InChI=1S/C19H21N7O6.3ClH/c20-19-25-15-14(17(30)26-19)23-11(8-22-15)7-21-10-3-1-9(2-4-10)16(29)24-12(18(31)32)5-6-13(27)28;;;/h1-4,11-12,21H,5-8H2,(H,24,29)(H,27,28)(H,31,32)(H3,20,22,25,26,30);3*1H/t11?,12-;;;/m0.../s1
SMILES:
C1C(N=C2C(=O)NC(=NC2=N1)N)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O.Cl.Cl.Cl
Molecular Formula:
C19H24Cl3N7O6
Molecular Weight:
554.8
(6R,S)-5,6,7,8-Tetrahydrofolic Acid (hydrochloride)
CAS No.: 150731-85-4
Cat. No.: VC0162765
Molecular Formula: C19H24Cl3N7O6
Molecular Weight: 554.8
* For research use only. Not for human or veterinary use.
Specification
| Description | (6R,S)-5,6,7,8-Tetrahydrofolic acid (THFA), the reduced form of folic acid, serves as a cofactor in methyltransferase reactions and is the major one-carbon carrier in one carbon metabolism. Its metabolites participate in the synthesis of thymidine for incorporation into DNA or the synthesis of purines, as well as in the formation of methionine, which can be converted to the ubiquitous methyl donor, S-adenosylmethionine. THFA has also been used to study the activation of metabolite-binding riboswitches. |
|---|---|
| CAS No. | 150731-85-4 |
| Molecular Formula | C19H24Cl3N7O6 |
| Molecular Weight | 554.8 |
| IUPAC Name | (2S)-2-[[4-[(2-amino-4-oxo-6,7-dihydro-3H-pteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid;trihydrochloride |
| Standard InChI | InChI=1S/C19H21N7O6.3ClH/c20-19-25-15-14(17(30)26-19)23-11(8-22-15)7-21-10-3-1-9(2-4-10)16(29)24-12(18(31)32)5-6-13(27)28;;;/h1-4,11-12,21H,5-8H2,(H,24,29)(H,27,28)(H,31,32)(H3,20,22,25,26,30);3*1H/t11?,12-;;;/m0.../s1 |
| Standard InChI Key | PODZJLOKQRGHJH-WMBFYOGGSA-N |
| SMILES | C1C(N=C2C(=O)NC(=NC2=N1)N)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O.Cl.Cl.Cl |
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